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Compound of Interest

Compound Name: Styrene-d8

Cat. No.: B127050 Get Quote

Introduction

Styrene-d8, the perdeuterated isotopologue of styrene, is a crucial compound in various

scientific and industrial fields, particularly for researchers, scientists, and drug development

professionals. Its unique isotopic composition, where all eight hydrogen atoms are replaced by

deuterium, makes it an invaluable tool in analytical chemistry, polymer science, and metabolic

studies. This guide provides a comprehensive overview of Styrene-d8, including its core

properties, experimental applications, and relevant procedural insights.

Core Properties of Styrene-d8
Styrene-d8, also known as octadeuterostyrene or vinylbenzene-d8, is chemically identical to

styrene but possesses a higher molecular weight due to the presence of deuterium. This mass

difference is fundamental to many of its applications.
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Property Value References

CAS Number 19361-62-7 [1][2][3][4][5]

Molecular Formula C₈D₈ [2][3]

Molecular Weight 112.20 g/mol [1][2][5]

Appearance Colorless to light yellow liquid

Density 0.979 g/mL at 25 °C

Boiling Point 145-146 °C

Melting Point -31 °C

Synonyms

Deuterated styrene,

Phenylethylene-D8,

Vinylbenzene-D8,

Octadeuterostyrene

[2]

Applications in Research and Development
Styrene-d8 serves a multitude of purposes in scientific research, primarily leveraging its

isotopic purity.

Analytical Standard: It is widely used as an internal standard for the quantification of volatile

organic compounds (VOCs), including styrene, in various matrices such as fuel oils, food

products, and milk, using techniques like gas chromatography-mass spectrometry (GC-MS).

[1]

Polymer Synthesis: Styrene-d8 is a monomer for the synthesis of deuterated polystyrene

and other copolymers. These deuterated polymers are instrumental in studying polymer

structure, dynamics, and chain behavior using techniques like neutron scattering.

NMR Spectroscopy: Due to the absence of proton signals, Styrene-d8 can be used as a

solvent in proton nuclear magnetic resonance (¹H NMR) spectroscopy to analyze the

structure of other molecules without solvent interference.[1]
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Kinetic Isotope Effect Studies: The difference in mass between hydrogen and deuterium can

affect the rate of chemical reactions. Styrene-d8 is used to study these kinetic isotope

effects, providing insights into reaction mechanisms.

Drug Delivery Systems: While direct applications in drug formulations are not common,

styrenic block copolymers, for which Styrene-d8 can be a precursor, are utilized in the

development of biomaterials and drug delivery matrices. For instance, poly (styrene-b-

isobutylene-b-styrene) (SIBS) has been employed as a coating for drug-eluting stents.[6]

Experimental Protocols
Synthesis of Deuterated Polystyrene (dPS) by Anionic
Polymerization
This protocol outlines the synthesis of deuterated polystyrene (dPS) from a Styrene-d8
monomer via living anionic polymerization. This method allows for precise control over the

molecular weight and a narrow molecular weight distribution (low polydispersity index, PDI).

Materials:

Styrene-d8 monomer

sec-Butyllithium (sec-BuLi) as an initiator

Anhydrous tetrahydrofuran (THF) or other apolar solvent

Methanol (for termination)

Argon or Nitrogen gas (for inert atmosphere)

Schlenk line and glassware

Procedure:

Solvent Purification: Dry the THF solvent over sodium/benzophenone ketyl and distill under

an inert atmosphere.
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Monomer Purification: Purify the Styrene-d8 monomer to remove any inhibitors (like 4-tert-

butylcatechol) and moisture. This can be achieved by distillation under reduced pressure.

Reaction Setup: Assemble the reaction glassware under an inert atmosphere using a

Schlenk line. The reactor is typically a flask equipped with a magnetic stirrer.

Initiation: Transfer the purified solvent (THF) into the reactor and cool it to -78 °C using a dry

ice/acetone bath. Add the calculated amount of sec-BuLi initiator to the solvent.

Polymerization: Slowly add the purified Styrene-d8 monomer to the initiator solution. The

reaction mixture will typically develop a characteristic orange-red color, indicating the

presence of the living polystyryl anions. Allow the polymerization to proceed for a designated

time to achieve the desired molecular weight.

Termination: After the desired reaction time, terminate the polymerization by adding

degassed methanol. The color of the solution will disappear.

Precipitation and Purification: Precipitate the synthesized deuterated polystyrene by pouring

the reaction mixture into a large excess of a non-solvent, such as methanol. Filter the

precipitated polymer and wash it several times with fresh methanol to remove any unreacted

monomer and initiator residues.

Drying: Dry the purified deuterated polystyrene under vacuum to a constant weight.

Characterization:

The molecular weight and polydispersity index (PDI) of the resulting deuterated polystyrene

can be determined by size exclusion chromatography (SEC).

Workflow for Quantification of Styrene in a Sample
using Styrene-d8 as an Internal Standard via GC-MS
This workflow illustrates the use of Styrene-d8 as an internal standard for the accurate

quantification of styrene in a given sample.
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Caption: Workflow for the quantification of styrene using Styrene-d8 as an internal standard

with GC-MS.

Structural Representation and Synthesis Pathway
The following diagram illustrates the synthesis of deuterated polystyrene from the Styrene-d8
monomer.
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Caption: Synthesis pathway of deuterated polystyrene from Styrene-d8 monomer.

This technical guide provides a foundational understanding of Styrene-d8 for its practical

application in a research and development setting. Its unique properties make it an

indispensable tool for a wide range of scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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